t-Butyl (1-cyclopentyl-4-nitro-1H-pyrazol-5-yl)carbamate

• IUPAC Name: tert-butyl N-(2-cyclopentyl-4-nitropyrazol-3-yl)carbamate
• InChI: InChI=1S/C13H20N4O4/c1-13(2,3)21-12(18)15-11-10(17(19)20)8-14-16(11)9-6-4-5-7-9/h8-9H,4-7H2,1-3H3,(H,15,18)
• InChI Key: PHOCBAVVFAGTEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=NN1C2CCCC2)[N+](=O)[O-]
• Molecular Formula: C13H20N4O4
• Molecular Weight: 296.32 g/mol

Description

The compound “t-Butyl (1-cyclopentyl-4-nitro-1H-pyrazol-5-yl)carbamate” is a complex organic molecule that contains several functional groups, including a t-butyl group, a cyclopentyl group, a nitro group, and a carbamate group. It also contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized using methods similar to those used for other pyrazole derivatives. Pyrazoles can be synthesized through a variety of approaches, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or a crystal structure, it’s difficult to provide a detailed analysis.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on how it interacts with biological systems. Without more information, it’s difficult to speculate on the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific information, it’s difficult to provide a detailed analysis of the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing any side effects.